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Compound of Interest

Compound Name: T-2 triol

Cat. No.: B1682872 Get Quote

An In-Depth Technical Guide to the Toxicological Profile of T-2 Triol

Introduction
T-2 triol is a type A trichothecene mycotoxin and a significant metabolite of the more potent T-2

toxin, produced by various Fusarium species that contaminate cereal grains.[1][2] As a member

of the trichothecene family, its chemical structure is characterized by a 12,13-epoxy ring, which

is a crucial feature for its biological activity.[3] While generally considered less toxic than its

parent compound, T-2 toxin, T-2 triol exhibits significant cytotoxic activity and contributes to the

overall toxicological burden following exposure to T-2 toxin.[4][5][6][7] This document provides

a comprehensive overview of the toxicological profile of T-2 triol, intended for researchers,

scientists, and drug development professionals. It covers the compound's chemical properties,

toxicokinetics, mechanisms of toxicity, and detailed experimental protocols for its assessment.

Chemical and Physical Properties
T-2 triol is a sesquiterpenoid compound with a tetracyclic ring system.[3] Its key

physicochemical properties are summarized below.
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Property Value Source

CAS Number 34114-98-2 [1][8]

Molecular Formula C₂₀H₃₀O₇ [1][8]

Molecular Weight 382.45 g/mol [1][4][8]

IUPAC Name

[(1S,2R,4S,7R,9R,10R,11S,12

S)-10,11-dihydroxy-2-

(hydroxymethyl)-1,5-

dimethylspiro[8-

oxatricyclo[7.2.1.0²,⁷]dodec-5-

ene-12,2'-oxirane]-4-yl] 3-

methylbutanoate

[1][8]

Appearance White to off-white powder [1]

Solubility

Soluble in DMSO,

Dichloromethane, Methanol.

Slightly soluble in water.

[1]

Melting Point 162°C [1]

Storage Store at -20°C [1][4]

Toxicokinetics: Metabolism and Disposition
T-2 triol is primarily formed through the metabolism of T-2 toxin.[4][5] The metabolic

transformation of T-2 toxin is rapid and extensive, involving several key pathways.

3.1 Metabolism of T-2 Toxin to T-2 Triol The primary metabolic pathway for T-2 toxin in

mammals is deacetylation at the C-4 position to form HT-2 toxin.[9][10] Subsequent hydrolysis

reactions, mediated by carboxylesterases, lead to the formation of other metabolites, including

T-2 triol.[10][11] The metabolic cascade generally follows these steps: hydrolysis,

hydroxylation, de-epoxidation, and conjugation.[12][13][14] T-2 triol is formed through the

deacetylation of HT-2 toxin at the C-15 position.[10] In vitro studies using HepG2 cells have

shown that T-2 toxin is rapidly metabolized, with T-2 triol appearing as a metabolite, typically

reaching its maximum concentration within a few hours of exposure.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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